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Compound of Interest

Compound Name: TH1834 dihydrochloride

Cat. No.: B10764146 Get Quote

Technical Support Center: TH1834
Dihydrochloride
This technical support guide addresses common issues related to the solubility of TH1834
dihydrochloride, with a specific focus on the impact of dimethyl sulfoxide (DMSO) quality.

Frequently Asked Questions (FAQs)
Q1: What is TH1834 dihydrochloride and what is its expected solubility?

TH1834 dihydrochloride is a specific inhibitor of the Tip60 (KAT5) histone acetyltransferase,

which is investigated for its potential in cancer therapy by inducing apoptosis and increasing

DNA damage in cancer cells.[1][2][3] It is supplied as a solid.[1] Its solubility can vary based on

the solvent and conditions. Published data indicates a high solubility in pure, anhydrous DMSO

(≥100 mg/mL) and water (100 mg/mL with ultrasonication).[1] However, some suppliers

recommend a lower concentration of 10 mg/mL in DMSO and explicitly warn that water content

can significantly reduce solubility.[4]

Q2: Why is DMSO used as a solvent, and what does "hygroscopic" mean?

DMSO is a highly polar, aprotic solvent capable of dissolving a wide range of both polar and

nonpolar compounds, making it a valuable solvent in drug discovery and life science research.

[5][6][7] However, DMSO is also very hygroscopic, which means it readily attracts and absorbs
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water molecules from the surrounding atmosphere.[6][8][9] This property is critical because

even brief exposure to ambient air can lead to significant water absorption.[8][10]

Q3: How does absorbed water in DMSO affect TH1834 dihydrochloride solubility?

The presence of water in DMSO can dramatically decrease the solubility of many organic

compounds, including TH1834 dihydrochloride.[11][12] When water mixes with DMSO, it

forms a highly structured solvent network through strong hydrogen bonds.[11][12] This

structure makes it more difficult for the solvent to create a "cavity" to accommodate the solute

molecules, leading to a decrease in solubility or even precipitation of the compound from the

solution.[11][12] This effect can be exacerbated by repeated freeze-thaw cycles.[11] One

supplier specifically notes that hygroscopic DMSO has a significant impact on the solubility of

TH1834.[4]

Q4: What are the signs that my DMSO has absorbed water and is affecting my experiment?

You may encounter the following issues:

Difficulty Dissolving: The TH1834 dihydrochloride powder does not fully dissolve at the

expected concentration, even with vortexing.

Precipitation: The compound dissolves initially but then precipitates out of solution over time,

sometimes appearing as a crystalline solid or a cloudy suspension.

Inconsistent Results: You observe variability in experimental results between different

batches of stock solutions, which may be due to differing levels of water contamination in the

DMSO used.

Q5: How can I prevent DMSO from absorbing water?

Proper handling and storage are crucial for maintaining the anhydrous state of DMSO.[13][14]

Use Anhydrous Grade DMSO: Purchase high-purity, anhydrous grade DMSO and verify the

water content on the certificate of analysis.

Work Quickly: When opening a bottle of DMSO, do so in a low-humidity environment if

possible. Minimize the time the bottle is open to the air.
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Aliquot: For routine use, it is best practice to aliquot a new bottle of anhydrous DMSO into

smaller, single-use vials under an inert gas atmosphere (like argon or nitrogen). This

prevents contamination of the main stock.

Proper Storage: Store DMSO in tightly sealed containers, away from humid environments.[6]

The use of desiccants in the storage cabinet can also help.[14]

Q6: What should I do if I suspect my TH1834 dihydrochloride solution is not fully dissolved?

If you observe particulate matter or cloudiness, do not proceed with the experiment. Gentle

warming (to 37-60°C) and/or bath sonication can often help redissolve the compound.[4][11] If

the compound still does not dissolve, it is highly likely that the DMSO has been compromised

by water. The best course of action is to discard the solution and prepare a fresh one using a

new, unopened bottle or a properly stored aliquot of anhydrous DMSO.

Troubleshooting Guide: Solubility Issues with
TH1834 Dihydrochloride
Problem: You are unable to achieve the desired concentration of TH1834 dihydrochloride in

DMSO, or the compound is precipitating from your stock solution.
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Step Action Rationale

1 Visual Inspection

Examine your stock solution. Is

it clear, or is there visible

precipitate or cloudiness?

Check your main bottle of

DMSO. Since its freezing point

is 18.5°C (65.3°F), it may be

frozen if stored at cool room

temperatures.[5] If it is frozen,

this is a good sign it has not

absorbed significant water, as

water depresses the freezing

point.[12]

2 Review Compound Information

Check the Certificate of

Analysis (CoA) for your

specific lot of TH1834

dihydrochloride to confirm its

identity and purity. Note the

recommended storage

conditions.

3 Use Fresh Anhydrous DMSO

Discard the problematic

solution. Prepare a new

solution using a fresh, sealed

bottle of anhydrous DMSO or a

properly stored, single-use

aliquot. This is the most

common and effective solution.

4 Aid Dissolution

When preparing the new

solution, you can aid

dissolution by gently warming

the vial and using a bath

sonicator.[4] Be cautious not to

overheat the solution, as this

could degrade the compound.
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5 Confirm Solubility

If problems persist, perform a

simple solubility test (see

Protocol 2 below) to compare

the performance of your

current DMSO with a new

bottle. This can definitively

identify if the solvent is the root

cause.

Data and Properties
Table 1: Physicochemical Properties of TH1834 Dihydrochloride

Property Value Reference

Molecular Formula C₃₃H₄₂Cl₂N₆O₃ [1]

Molecular Weight 641.63 g/mol [1]

CAS Number 2108830-09-5 [1]

Appearance Solid [1]

Storage 4°C, dry, sealed [1]

Table 2: Relevant Properties of Dimethyl Sulfoxide (DMSO)

Property Value Reference

Molecular Formula (CH₃)₂SO [5]

Molar Mass 78.13 g/mol [5]

Boiling Point 189 °C (372 °F) [5]

Melting Point 18.5 °C (65.3 °F) [5]

Key Feature Highly Hygroscopic [5][6][8]

Table 3: Reported Solubility of TH1834 Dihydrochloride
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Solvent Concentration Conditions / Notes Reference

Water 100 mg/mL
Requires

ultrasonication
[1]

DMSO ≥ 100 mg/mL
Assumes anhydrous

DMSO
[1]

DMSO 10 mg/mL

"Hygroscopic DMSO

has a significant

impact on the

solubility of product,

please use newly

opened DMSO"

[4]

Experimental Protocols
Protocol 1: Recommended Procedure for Preparing a TH1834 Dihydrochloride Stock Solution

Preparation: Allow the TH1834 dihydrochloride vial and a new, sealed bottle of anhydrous

DMSO to equilibrate to room temperature before opening.

Weighing: Weigh the required amount of TH1834 dihydrochloride in a sterile

microcentrifuge tube.

Solvent Addition: Open a new bottle of anhydrous DMSO. Using a calibrated pipette, add the

required volume of DMSO to the TH1834 dihydrochloride to achieve the desired

concentration.

Dissolution: Vortex the solution thoroughly for 1-2 minutes. If full dissolution is not achieved,

use a bath sonicator for 5-10 minutes. Gentle warming (e.g., in a 37°C water bath) can also

be applied.

Storage: Once fully dissolved, the clear solution can be aliquoted into single-use, tightly

sealed vials and stored at -20°C for short-term (1 month) or -80°C for long-term (6 months)

storage.[2][4]

Protocol 2: Validating DMSO Quality for TH1834 Dihydrochloride Solubility
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Objective: To determine if water absorption in a stock of DMSO is the cause of solubility

issues.

Materials:

TH1834 dihydrochloride

"Suspect" DMSO (the bottle currently in use)

"New" Anhydrous DMSO (a brand new, sealed bottle)

Two sterile vials.

Methodology: a. Weigh out two identical amounts of TH1834 dihydrochloride into the two

separate vials. b. To Vial A, add a volume of "Suspect" DMSO calculated to reach the target

concentration (e.g., 20 mg/mL). c. To Vial B, add the same volume of "New" Anhydrous

DMSO. d. Treat both vials identically: vortex for 2 minutes, then sonicate for 10 minutes. e.

Visually compare the two vials. A clear solution in Vial B but a suspension or incomplete

dissolution in Vial A strongly indicates that the "Suspect" DMSO has absorbed water and is

no longer suitable for this application.
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Caption: The pathway from hygroscopic DMSO to compound precipitation.
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Problem:
TH1834 not dissolving

Is the solution cloudy
or has precipitate?

Use gentle heat
(37°C) and sonication
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Solution is ready.
Aliquot and store properly.

No, it's clear

Did it dissolve?

Discard solution.
Prepare fresh using

NEW anhydrous DMSO.

No Yes
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Caption: Troubleshooting workflow for TH1834 dihydrochloride solubility issues.
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Storage Handling

Best Practices for
Hygroscopic Reagents

Use Tightly
Sealed Containers Purchase Anhydrous Grade

Store with Desiccants

Inert Gas Overlay
(Argon/Nitrogen)

Aliquot into Single-Use Vials

Minimize Air Exposure Time

Click to download full resolution via product page

Caption: Best practices for storing and handling hygroscopic solvents like DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]

2. hoelzel-biotech.com [hoelzel-biotech.com]

3. medchemexpress.com [medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

5. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

6. byjus.com [byjus.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b10764146?utm_src=pdf-body-img
https://www.benchchem.com/product/b10764146?utm_src=pdf-custom-synthesis
https://www.abmole.com/products/th1834-dihydrochloride.html
https://www.hoelzel-biotech.com/media/import/pdf_pds/TargetMol/TMO-T17068-5mg__PDS.pdf
https://www.medchemexpress.com/th1834-dihydrochloride.html
https://www.medchemexpress.com/th1834.html
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://byjus.com/chemistry/dimethyl-sulfoxide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. quora.com [quora.com]

8. chemistry.stackexchange.com [chemistry.stackexchange.com]

9. What is the solubility of Dimethyl Sulfoxide in water? - Blog [m.cheezhengchem.com]

10. echemi.com [echemi.com]

11. researchgate.net [researchgate.net]

12. ziath.com [ziath.com]

13. benchchem.com [benchchem.com]

14. ibisscientific.com [ibisscientific.com]

To cite this document: BenchChem. [impact of hygroscopic DMSO on TH1834
dihydrochloride solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764146#impact-of-hygroscopic-dmso-on-th1834-
dihydrochloride-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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